BE“GHE Foundational & Exploratory

Check Availability & Pricing

Octadecyl methacrylate chemical and physical
properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Octadecyl methacrylate

Cat. No.: B107426

An In-depth Technical Guide to the Chemical and Physical Properties of Octadecyl
Methacrylate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core chemical and physical properties of
octadecyl methacrylate, a long-chain methacrylate ester. The information is intended for
researchers, scientists, and professionals in drug development who are interested in the
material characteristics and potential applications of this monomer and its corresponding
polymer.

Chemical Identity

Octadecyl methacrylate, also known as stearyl methacrylate, is the ester of methacrylic acid
and octadecanol. Its chemical structure features a long hydrophobic alkyl chain and a reactive
methacrylate group, making it a valuable monomer for polymerization and copolymerization.
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Identifier Value
IUPAC Name octadecyl 2-methylprop-2-enoate

Stearyl methacrylate, Methacrylic acid,
Synonyms

octadecyl ester
CAS Number 32360-05-7[1][2][3][4], 112-08-3[5][6][71[8]
EC Number 251-013-5[1][2][4]

Molecular Formula

C22H4202[1][2][3][4][510 71181191

338.57 g/mol [1][7][9], 338.5677 g/mol [5][6],

Molecular Weight
338.6 g/mol [4]
InChl=1S/C22H4202/c1-4-5-6-7-8-9-10-11-12-
InChl 13-14-15-16-17-18-19-20-24-22(23)21(2)3/h2,4-
20H2,1,3H3[5][6]
InChiKey HMZGPNHSPWNGEP-UHFFFAOY SA-N[5][6]
SMILES C=C(C)C(=0)OCcccceceeeececececececececer]

Physicochemical Properties

The physical properties of octadecyl methacrylate are largely dictated by its long alkyl chain,

which imparts a waxy, solid nature at room temperature. These properties are crucial for its

application in various fields, including as a monomer for polymers used in lubricants and drug

delivery systems.

© 2025 BenchChem. All rights reserved.

2/10 Tech Support


https://store.astm.org/d1747-09r19.html
https://www.mt.com/nz/en/home/applications/Application_Browse_Laboratory_Analytics/Refractive_index/definition_and_measurement.html
https://minetechnicalservices.com/wp-content/uploads/2020/11/MTS_Article-10_Density-Measurements.pdf
https://www.alberta.ca/system/files/custom_downloaded_images/att06.pdf
https://www.petrolube.com/price-list-catalog/astm-d1747-4281/
https://www1.udel.edu/chem/CHEM322/Handouts/unknowns_lab_handout.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8442276/
https://www.utsc.utoronto.ca/webapps/chemistryonline/production/solubility.php
https://store.astm.org/d1747-09r19.html
https://www.mt.com/nz/en/home/applications/Application_Browse_Laboratory_Analytics/Refractive_index/definition_and_measurement.html
https://www.alberta.ca/system/files/custom_downloaded_images/att06.pdf
https://store.astm.org/d1747-09r19.html
https://www.mt.com/nz/en/home/applications/Application_Browse_Laboratory_Analytics/Refractive_index/definition_and_measurement.html
https://minetechnicalservices.com/wp-content/uploads/2020/11/MTS_Article-10_Density-Measurements.pdf
https://www.alberta.ca/system/files/custom_downloaded_images/att06.pdf
https://www.petrolube.com/price-list-catalog/astm-d1747-4281/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8442276/
https://www.utsc.utoronto.ca/webapps/chemistryonline/production/solubility.php
https://www.iosrjournals.org/iosr-jac/papers/vol10-issue4/Version-1/G1004015058.pdf
https://store.astm.org/d1747-09r19.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC8442276/
https://www.iosrjournals.org/iosr-jac/papers/vol10-issue4/Version-1/G1004015058.pdf
https://www.petrolube.com/price-list-catalog/astm-d1747-4281/
https://www1.udel.edu/chem/CHEM322/Handouts/unknowns_lab_handout.pdf
https://www.alberta.ca/system/files/custom_downloaded_images/att06.pdf
https://www.petrolube.com/price-list-catalog/astm-d1747-4281/
https://www1.udel.edu/chem/CHEM322/Handouts/unknowns_lab_handout.pdf
https://www.petrolube.com/price-list-catalog/astm-d1747-4281/
https://www1.udel.edu/chem/CHEM322/Handouts/unknowns_lab_handout.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8442276/
https://www.benchchem.com/product/b107426?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107426?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Foundational & Exploratory
Check Availability & Pricing

BENCHE

Property Value Conditions

White waxy solid with a musty

Appearance odor{1] Ambient
Melting Point 18-20 °C[3], 20 °C[9][10]

Boiling Point 414 °CJ[1], 414.3 °C[8] at 760 mmHg
195 °C[3][9] at 6 mmHg

235 °C[10] at 10 mmHg

Density 0.86 g/cm?3[1] at 25 °C
0.864 g/mL[3][11] at25°C

0.867 g/cm?3[8]

Refractive Index 1.451[3] at 20 °C
1.452[8]

Vapor Pressure 4.5E-7 mmHg[1] at 25 °C
4.48E-07 mmHg[8] at 25 °C

Solubility Insoluble in water[1][3][10]

LogP (Octanol/Water Partition
o 10.38[1], 7.367[7][8]
Coefficient)

>230 °F (>110 °C)[3], 185
°C[8], 191 °C[10]

Flash Point

Heat of Vaporization 66.7 kd/mol[1]

Experimental Protocols

Detailed experimental protocols for the determination of the physicochemical properties of
waxy or viscous materials like octadecyl methacrylate are outlined below. These are
generalized procedures based on standard analytical methods.

Melting Point Determination (Capillary Method)
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The melting point of octadecyl methacrylate can be determined using a standard capillary
melting point apparatus.

Sample Preparation: A small amount of the solid octadecyl methacrylate is finely
powdered.

o Capillary Loading: The powdered sample is packed into a capillary tube to a height of 2-3
mm.[12][13]

o Measurement: The capillary tube is placed in a melting point apparatus. The temperature is
raised at a steady rate (e.g., 1-2 °C/min) near the expected melting point.

» Observation: The temperature range is recorded from the point at which the first droplet of
liquid appears to the point at which the entire sample becomes a clear liquid.[13][14]

Density Determination (Wax Immersion Method for Waxy
Solids)

For a waxy solid like octadecyl methacrylate, a wax immersion method can be employed to
determine its bulk density.

Sample Preparation: A solid piece of octadecyl methacrylate is weighed.[15]

o Coating: The sample is coated with a thin layer of a wax of known density, such as paraffin
wax.[3][4][15] The coated sample is weighed again.

o Immersion: The coated sample is weighed while suspended in a liquid of known density
(e.g., water).[3][4][15]

o Calculation: The bulk density is calculated using the weights of the sample, the coated
sample, and the coated sample suspended in the liquid, along with the densities of the
coating wax and the liquid.

Refractive Index Measurement (for Molten State)

As octadecyl methacrylate is a solid at room temperature, its refractive index is measured in
the molten state using a refractometer.
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o Sample Preparation: A small sample of octadecyl methacrylate is heated until it melts into
a clear, viscous liquid.[1]

o Measurement: A few drops of the molten sample are placed on the prism of a refractometer
that has been pre-heated to a temperature above the melting point of the sample.[5]

» Reading: The refractive index is read from the instrument's scale.

Solubility Determination (Qualitative)

The insolubility of octadecyl methacrylate in water can be confirmed through a simple
qualitative test.

o Sample Preparation: A small amount of octadecyl methacrylate is added to a test tube
containing water.

o Observation: The mixture is agitated, and the sample is observed to see if it dissolves.[6]
Octadecyl methacrylate will not dissolve and will likely float on the water due to its lower
density. For compounds insoluble in water, solubility can be tested in other solvents like 5%
NaOH, 5% HCI, and concentrated H2SO4 to classify the compound.[6][8]

Synthesis and Polymerization Workflows

Octadecyl methacrylate is synthesized via esterification and is commonly used in free-radical
polymerization to produce poly(octadecyl methacrylate).

Synthesis of Octadecyl Methacrylate

The synthesis of octadecyl methacrylate typically involves the esterification of methacrylic
acid with octadecanol.
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Caption: Synthesis of Octadecyl Methacrylate.

Free-Radical Polymerization of Octadecyl Methacrylate

Poly(octadecyl methacrylate) is synthesized via free-radical polymerization, often initiated by
a chemical initiator like AIBN.[9][16][17]
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Caption: Free-Radical Polymerization Workflow.

Applications in Drug Delivery

The amphiphilic nature of polymers and copolymers of octadecyl methacrylate makes them
suitable for applications in drug delivery, such as in the formation of nanopatrticles for controlled

release.[18][19][20][21][22]

Nanoparticle Formulation via Emulsion Polymerization

This workflow illustrates the formation of drug-loaded poly(octadecyl methacrylate)

nanoparticles.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b107426?utm_src=pdf-body-img
https://www.benchchem.com/product/b107426?utm_src=pdf-body
https://www.researchgate.net/publication/307996795_Preparation_of_poly_octadecyl_methacrylate_silica-3-methacryloxypropyl_trimethoxysilanesilica_multi-layer_core-shell_nanocomposite_with_thermostable_hydrophobicity_and_good_viscosity_break_property
https://pubmed.ncbi.nlm.nih.gov/24766369/
https://pubmed.ncbi.nlm.nih.gov/22251239/
https://www.researchgate.net/publication/261915554_Application_of_methyl_methacrylate_copolymers_to_the_development_of_transdermal_or_loco-regional_drug_delivery_systems
https://www.taylorfrancis.com/chapters/edit/10.1081/E-EBPP-120051133/poly-methyl-methacrylate-pmma-drug-delivery-applications-ana-bettencourt-ant%C3%B3nio-almeida
https://www.benchchem.com/product/b107426?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107426?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Qil Phase Aqueous Phase

[Octadecyl Methacrylate) Hydrophobic Drug Initiator Surfactant Water
y
Emulsification
(High-Shear Mixing)
Solvent Evaporation/
Purification

:
>

Click to download full resolution via product page

Caption: Nanoparticle Drug Delivery Formulation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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